2-(4-tert-butylphenoxy)-N-[4-(diethylamino)-2-methylphenyl]acetamide

• IUPAC Name: 2-(4-tert-butylphenoxy)-N-[4-(diethylamino)-2-methylphenyl]acetamide
• InChI: InChI=1S/C23H32N2O2/c1-7-25(8-2)19-11-14-21(17(3)15-19)24-22(26)16-27-20-12-9-18(10-13-20)23(4,5)6/h9-15H,7-8,16H2,1-6H3,(H,24,26)
• InChI Key: UDMNHRGHTOVZJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(C)(C)C)C
• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol

Description

2-(4-tert-butylphenoxy)-N-[4-(diethylamino)-2-methylphenyl]acetamide, commonly known as BAPTA-AM, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications in research. BAPTA-AM is a cell-permeable and membrane-impermeable calcium chelator, which means that it has the ability to bind to calcium ions and remove them from the cytoplasm of cells. This property makes BAPTA-AM an important tool for investigating the role of calcium signaling in various biological processes.

Mechanism of Action

BAPTA-AM works by binding to calcium ions and removing them from the cytoplasm of cells. This property makes BAPTA-AM an important tool for investigating the role of calcium signaling in various biological processes. Calcium signaling is involved in many cellular processes, including muscle contraction, neurotransmitter release, and gene expression. By removing calcium ions from the cytoplasm of cells, BAPTA-AM can help researchers investigate the role of calcium signaling in these processes.
Biochemical and Physiological Effects:
BAPTA-AM has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters, reduce the activity of ion channels, and prevent the activation of enzymes that are dependent on calcium ions. BAPTA-AM has also been shown to induce cell death in some cell types.

Advantages and Limitations for Lab Experiments

One advantage of using BAPTA-AM in lab experiments is that it is a highly specific calcium chelator, meaning that it only binds to calcium ions and does not affect other ions or molecules. This makes it a useful tool for investigating the role of calcium signaling in various biological processes. However, one limitation of using BAPTA-AM is that it is membrane-impermeable, which means that it cannot penetrate cell membranes. This limits its use to experiments that involve cells that have been permeabilized or to extracellular applications.
List of

Future Directions

1. Investigating the role of calcium signaling in the development of Alzheimer's disease and other neurodegenerative diseases using BAPTA-AM.
2. Developing new methods for delivering BAPTA-AM to cells to overcome its membrane-impermeability.
3. Investigating the role of calcium signaling in cancer using BAPTA-AM.
4. Developing new calcium chelators that are more specific and have fewer limitations than BAPTA-AM.
5. Investigating the role of calcium signaling in stem cell differentiation using BAPTA-AM.
6. Developing new methods for imaging calcium signaling in live cells using BAPTA-AM.
7. Investigating the role of calcium signaling in synaptic plasticity using BAPTA-AM.
8. Developing new methods for studying the kinetics of calcium signaling using BAPTA-AM.
9. Investigating the role of calcium signaling in cardiac function using BAPTA-AM.
10. Developing new methods for studying the role of calcium signaling in the immune system using BAPTA-AM.

Scientific Research Applications

BAPTA-AM has been widely used in scientific research to investigate the role of calcium signaling in various biological processes. It has been used to study the calcium-dependent regulation of ion channels, neurotransmitter release, gene expression, and cell death. BAPTA-AM has also been used to investigate the role of calcium signaling in diseases such as Alzheimer's disease, Parkinson's disease, and cancer.